Platinum(2+),bis[2-[(2-aminoethyl)amino]ethanol-N,N']-, dichloride

• Molecular Formula: C8H20Cl2N4O2Pt-4
• Molecular Weight: 470.26 g/mol
• IUPAC Name: 2-azanidylethyl(2-hydroxyethyl)azanide;platinum(2+);dichloride
• InChI: InChI=1S/2C4H10N2O.2ClH.Pt/c2*5-1-2-6-3-4-7;;;/h2*5,7H,1-4H2;2*1H;/q2*-2;;;+2/p-2
• InChI Key: BENAMMTUBMYVRH-UHFFFAOYSA-L
• Canonical SMILES: C(C[N-]CCO)[NH-].C(C[N-]CCO)[NH-].[Cl-].[Cl-].[Pt+2]

Description

Platinum(2+),bis[2-[(2-aminoethyl)amino]ethanol-N,N’]-, dichloride is a platinum-based compound with the molecular formula C8H24Cl2N4O2Pt and a molecular weight of 474.29 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Platinum(2+),bis[2-[(2-aminoethyl)amino]ethanol-N,N’]-, dichloride typically involves the reaction of platinum(II) chloride with 2-[(2-aminoethyl)amino]ethanol. The reaction is carried out in an aqueous medium under controlled temperature and pH conditions to ensure the formation of the desired complex .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and advanced purification techniques to obtain the compound in its pure form. The reaction conditions are optimized to maximize yield and minimize impurities .

Chemical Reactions Analysis

Types of Reactions

Platinum(2+),bis[2-[(2-aminoethyl)amino]ethanol-N,N’]-, dichloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state complexes.

Reduction: It can be reduced to form lower oxidation state complexes.

Substitution: The chloride ligands can be substituted with other ligands, such as water or ammonia.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various ligands for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield platinum(IV) complexes, while substitution reactions may result in the formation of new platinum(II) complexes with different ligands .

Scientific Research Applications

Chemistry

In chemistry, Platinum(2+),bis[2-[(2-aminoethyl)amino]ethanol-N,N’]-, dichloride is used as a catalyst in various organic reactions. Its ability to coordinate with different ligands makes it a versatile catalyst for reactions such as hydrogenation and oxidation .

Biology

In biological research, this compound is studied for its potential as an anticancer agent. Its ability to interact with DNA and inhibit cell division makes it a promising candidate for cancer therapy .

Medicine

In medicine, Platinum(2+),bis[2-[(2-aminoethyl)amino]ethanol-N,N’]-, dichloride is being investigated for its potential use in chemotherapy. Its mechanism of action involves binding to DNA and disrupting the replication process, leading to cell death .

Industry

In the industrial sector, this compound is used in the production of various platinum-based materials and catalysts. Its stability and reactivity make it suitable for use in high-performance applications .

Mechanism of Action

The mechanism of action of Platinum(2+),bis[2-[(2-aminoethyl)amino]ethanol-N,N’]-, dichloride involves its interaction with cellular components, particularly DNA. The compound binds to DNA, forming cross-links that inhibit DNA replication and transcription. This leads to the disruption of cell division and ultimately cell death . The molecular targets include DNA and various proteins involved in the replication process .

Comparison with Similar Compounds

Similar Compounds

Cisplatin: A well-known platinum-based anticancer drug with a similar mechanism of action.

Carboplatin: Another platinum-based compound used in chemotherapy with a different ligand structure.

Oxaliplatin: A platinum-based drug with a unique ligand structure that provides different pharmacokinetic properties.

Uniqueness

Platinum(2+),bis[2-[(2-aminoethyl)amino]ethanol-N,N’]-, dichloride is unique due to its specific ligand structure, which provides distinct reactivity and stability compared to other platinum-based compounds. Its ability to form stable complexes with various ligands makes it a versatile compound for different applications .